2-Methoxy-4-methyl-6-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]-1,3,5-triazine

• IUPAC Name: 1-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C13H15N5O4S/c1-8-4-6-10(7-5-8)23(20,21)18-12(19)16-11-14-9(2)15-13(17-11)22-3/h4-7H,1-3H3,(H2,14,15,16,17,18,19)
• InChI Key: OHQPZBALFAOZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=NC(=NC(=N2)C)OC
• Molecular Formula: C13H15N5O4S
• Molecular Weight: 337.36 g/mol

Description

2-Methoxy-4-methyl-6-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]-1,3,5-triazine is a useful research compound. Its molecular formula is C13H15N5O4S and its molecular weight is 337.35. The purity is usually 95%.
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Scientific Research Applications

Photolysis and Degradation Studies

Research has explored the photolysis of compounds related to 2-Methoxy-4-methyl-6-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]-1,3,5-triazine. For example, the photolysis of tribenuron-methyl, which includes this compound in its structure, has been studied on various surfaces, revealing a number of photoproducts and following first-order kinetics with significant correlation coefficients (Bhattacharjee & Dureja, 2002). Similar studies were conducted in different solvents, yielding various photoproducts and also following first-order kinetics (Bhattacharjee & Dureja, 1999).

Herbicide Metabolism

The compound has been identified in the metabolism of metsulfuron methyl in wheat and barley, indicating its relevance in the study of herbicide metabolism in agricultural crops (Anderson, Priester, & Shalaby, 1989).

Polymer Synthesis

A study involved synthesizing new polymers from isopropenyl-1,3,5-triazines, including derivatives of this compound. These monomers were polymerized, and the glass transition temperatures of the homopolymers were determined (Kunisada et al., 1991).

Soil Mobility of Related Herbicides

The mobility of DPX-A7881, a sulfonylurea herbicide containing a similar structure, was studied in soil, highlighting the importance of soil pH and organic matter content in herbicide mobility (Beckie & McKercher, 1990).

Herbicide Hydrolysis

The hydrolysis of sulfonylurea herbicides, which include similar structures, was studied in various pH conditions, revealing different metabolites and primary degradation pathways (Braschi et al., 1997).